Cas no 2229165-47-1 (2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid
• CAS No: 2229165-47-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6308190
• PubChem ID: 165655014
• Update Time: 2025-08-04

2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid
• 2-[1-(2,5-dimethylfuran-3-yl)cyclopropyl]acetic acid
• EN300-1740924
• 2229165-47-1

• Inchi： 1S/C11H14O3/c1-7-5-9(8(2)14-7)11(3-4-11)6-10(12)13/h5H,3-4,6H2,1-2H3,(H,12,13)
• InChI Key： VCTXDAQCVCRHDS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid

Introduction to 2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid (CAS No: 2229165-47-1)

2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid, identified by the chemical identifier CAS No: 2229165-47-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropylacetic acid core substituted with a 2,5-dimethylfuran moiety, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of functional groups in this compound suggests a high degree of specificity, which is often a key factor in the design of novel therapeutic agents.

The 2,5-dimethylfuran substituent is particularly noteworthy, as it introduces both steric and electronic influences that can modulate the reactivity and binding properties of the molecule. This type of heterocyclic group has been widely explored in medicinal chemistry for its ability to enhance metabolic stability and improve pharmacokinetic profiles. The cyclopropyl ring, on the other hand, is known for its rigid structure, which can contribute to favorable interactions with biological targets. Together, these structural elements make 2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate enzyme activity through non-traditional mechanisms. The acetic acid moiety in this compound suggests potential for interactions with enzymes that are sensitive to carboxylic acid-based ligands. Furthermore, the presence of both aromatic and aliphatic components provides a diverse chemical landscape that could be exploited for designing molecules with enhanced selectivity and potency.

One of the most exciting aspects of this compound is its potential application in the field of drug discovery. The structural features of 2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid align well with current trends in medicinal chemistry, which favor molecules with complex scaffolds and multiple points of interaction with biological targets. Recent studies have shown that similar compounds have demonstrated efficacy in preclinical models for various therapeutic indications. For instance, derivatives of cyclopropylacetic acid have been investigated for their anti-inflammatory and analgesic properties, while furan-based compounds have shown promise in treating neurological disorders.

The synthesis of 2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid presents an intriguing challenge due to the need to introduce both the cyclopropyl and furan moieties in a regioselective manner. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve this goal. These methods not only provide efficient routes to the target molecule but also allow for modifications that could enhance its biological activity. For example, variations in the substitution pattern on the furan ring could lead to significant changes in potency and selectivity.

The pharmacological profile of 2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid is still under investigation, but preliminary data suggest that it may exhibit a range of biological activities. The compound has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to interact with specific receptors or channels could make it useful in managing pain or neurological disorders.

In conclusion, 2-1-(2,5-dimethylfuran-3-yl)cyclopropylacetic acid (CAS No: 2229165-47-1) represents an exciting opportunity for researchers in the pharmaceutical industry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies that address unmet medical needs.